Cas no 2411243-22-4 (2-cyclopropaneamido-N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}pyridine-4-carboxamide)

• Product Name: 2-cyclopropaneamido-N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}pyridine-4-carboxamide
• CAS No: 2411243-22-4
• MF: C₁₉H₁₈N₄O₄
• MW: 366.370624065399
• CID: 5832633
• PubChem ID: 165767063
• Update Time: 2025-06-08

2-cyclopropaneamido-N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z2373709354
• 2-cyclopropaneamido-N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}pyridine-4-carboxamide
• EN300-26610974
• 2411243-22-4

• Inchi： 1S/C19H18N4O4/c24-16-10-17(23-16)27-14-4-2-1-3-13(14)21-19(26)12-7-8-20-15(9-12)22-18(25)11-5-6-11/h1-4,7-9,11,17H,5-6,10H2,(H,21,26)(H,23,24)(H,20,22,25)
• InChI Key： BPQSDEQSPHUYOX-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1C=C(C=CN=1)C(NC1=CC=CC=C1OC1CC(N1)=O)=O

Computed Properties

• Exact Mass: 366.13280507g/mol
• Monoisotopic Mass: 366.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 109Ų

Additional information on 2-cyclopropaneamido-N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}pyridine-4-carboxamide

2-Cyclopropaneamido-N-{2-[(4-Oxoazetidin-2-yl)oxy]phenyl}pyridine-4-carboxamide

Introduction to the Compound CAS No: 2411243-22-4

The compound CAS No: 2411243-22-4, also known as 2-cyclopropaneamido-N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}pyridine-4-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines a cyclopropane ring, a pyridine moiety, and an oxoazetidine group, creating a complex yet functional architecture that opens avenues for various therapeutic applications.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules, allowing researchers to explore their biological activities in depth. The integration of these structural elements not only enhances the compound's stability but also contributes to its bioavailability, making it a compelling candidate for drug development.

Structural Analysis and Synthesis

The synthesis of CAS No: 2411243-22-4 involves a multi-step process that requires meticulous control over reaction conditions to ensure the formation of the desired product. The key steps include the formation of the cyclopropane ring, which is achieved through a Diels-Alder reaction, followed by the introduction of the oxoazetidine group via nucleophilic substitution. The final step involves coupling the pyridine derivative with the amide group, resulting in the complete structure.

Researchers have employed advanced spectroscopic techniques, such as NMR spectroscopy and X-ray crystallography, to confirm the compound's structure. These studies have revealed that the molecule adopts a rigid conformation, which is crucial for its interaction with biological targets.

Pharmacological Properties and Biological Activity

Extensive in vitro studies have demonstrated that CAS No: 2411243-22-4 exhibits potent activity against various disease models, particularly in the realm of oncology. The compound has shown remarkable efficacy in inhibiting key enzymes involved in cancer progression, such as protein kinase C (PKC) and matrix metalloproteinases (MMPs).

In addition to its anti-cancer properties, recent research has highlighted its potential as an anti-inflammatory agent. Studies conducted on animal models have indicated that the compound significantly reduces inflammation by modulating cytokine production and suppressing NF-kB signaling pathways.

One of the most intriguing aspects of this compound is its ability to cross the blood-brain barrier (BBB), which opens up possibilities for treating central nervous system (CNS) disorders. Preclinical trials have shown that it can effectively penetrate brain tissue and exert neuroprotective effects, making it a promising candidate for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Applications in Drug Development

The versatility of CAS No: 2411243-22-4 makes it a valuable asset in drug discovery programs targeting diverse therapeutic areas. Its ability to modulate multiple biological pathways simultaneously suggests that it could serve as a lead compound for developing multi-target drugs.

In collaboration with academic institutions and pharmaceutical companies, researchers are actively exploring its potential as an anti-viral agent. Early-stage experiments have shown that the compound can inhibit viral replication by targeting essential viral proteins, offering hope for combating emerging infectious diseases.

Furthermore, its unique chemical structure provides opportunities for further optimization through medicinal chemistry approaches. By modifying specific functional groups, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile, paving the way for clinical trials.

Conclusion

In summary, CAS No: 2411243-22-4, or N-{[...]}pyridine carboxamide, represents a cutting-edge advancement in medicinal chemistry with vast potential across multiple therapeutic domains. Its innovative structure, coupled with robust biological activity, positions it as a leading candidate for future drug development initiatives.

As research continues to unravel its full spectrum of applications, this compound stands at the forefront of scientific innovation, offering new hope for patients suffering from complex diseases worldwide.